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Methyl 4-({2-[(2,5-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate Methyl 4-({2-[(2,5-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0885197
InChI: InChI=1S/C21H20N2O3S/c1-13-5-6-14(2)17(11-13)22-21-23(3)19(24)18(27-21)12-15-7-9-16(10-8-15)20(25)26-4/h5-12H,1-4H3/b18-12+,22-21?
SMILES: CC1=CC(=C(C=C1)C)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C
Molecular Formula: C21H20N2O3S
Molecular Weight: 380.5 g/mol

Methyl 4-({2-[(2,5-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate

CAS No.:

Cat. No.: VC0885197

Molecular Formula: C21H20N2O3S

Molecular Weight: 380.5 g/mol

* For research use only. Not for human or veterinary use.

Methyl 4-({2-[(2,5-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate -

Specification

Molecular Formula C21H20N2O3S
Molecular Weight 380.5 g/mol
IUPAC Name methyl 4-[(E)-[2-(2,5-dimethylphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoate
Standard InChI InChI=1S/C21H20N2O3S/c1-13-5-6-14(2)17(11-13)22-21-23(3)19(24)18(27-21)12-15-7-9-16(10-8-15)20(25)26-4/h5-12H,1-4H3/b18-12+,22-21?
Standard InChI Key JMVYTXSMPLFCFS-NLUKZUHQSA-N
Isomeric SMILES CC1=CC(=C(C=C1)C)N=C2N(C(=O)/C(=C\C3=CC=C(C=C3)C(=O)OC)/S2)C
SMILES CC1=CC(=C(C=C1)C)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C
Canonical SMILES CC1=CC(=C(C=C1)C)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C

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